Cas no 1152698-38-8 (2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)acetonitrile)

• Product Name: 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)acetonitrile
• CAS No: 1152698-38-8
• MF: C₇H₁₀N₄
• MW: 150.1811003685
• CID: 5230577
• Update Time: 2026-03-07

2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)acetonitrile

• Inchi： 1S/C7H10N4/c1-5-7(9)6(2)11(10-5)4-3-8/h4,9H2,1-2H3
• InChI Key： BRUZUGWRKQUUOH-UHFFFAOYSA-N
• SMILES： C(#N)CN1C(C)=C(N)C(C)=N1

Additional information on 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)acetonitrile

Professional Introduction to 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)acetonitrile (CAS No. 1152698-38-8)

2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)acetonitrile, identified by its CAS number 1152698-38-8, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic nitrile derivative has garnered attention due to its versatile structural framework and potential applications in drug discovery and medicinal chemistry. The compound features a pyrazole core, which is a well-documented scaffold in the development of bioactive molecules, particularly those targeting inflammatory and immunomodulatory pathways.

The pyrazole moiety in 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)acetonitrile contributes to its unique chemical properties and biological activities. Pyrazoles are known for their ability to interact with various biological targets, making them valuable in the design of novel therapeutic agents. The presence of an amino group at the 4-position enhances the compound's reactivity, allowing for further functionalization and derivatization, which is crucial in medicinal chemistry research.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting immune checkpoint proteins, such as PD-1 and PD-L1. These proteins play a critical role in regulating immune responses and are implicated in various diseases, including cancer. Pyrazole derivatives have shown promise in this area, with several compounds entering clinical trials for their anti-cancer and anti-inflammatory properties. 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)acetonitrile is being explored as a potential lead compound in this context due to its structural similarity to known active agents.

The acetonitrile group in the molecule provides a site for further chemical modification, enabling the synthesis of more complex derivatives with tailored biological activities. Acetonitrile-containing compounds are frequently employed in pharmaceutical research due to their stability and compatibility with various synthetic protocols. The combination of the pyrazole and acetonitrile moieties makes 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)acetonitrile a versatile building block for drug discovery efforts.

Recent studies have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. The pyrazole scaffold has been extensively studied for its role in modulating enzyme activity and receptor binding. For instance, derivatives of pyrazole have been reported to inhibit kinases and other enzymes involved in signal transduction pathways relevant to diseases such as diabetes and neurodegenerative disorders. The amino group at the 4-position of 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)acetonitrile allows for interactions with both acidic and basic residues in protein targets, enhancing binding affinity and selectivity.

The synthesis of 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)acetonitrile involves multi-step organic reactions that showcase the compound's synthetic utility. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the pyrazole ring. Subsequent functionalization at the 4-position introduces the amino group, followed by the introduction of the acetonitrile moiety via nucleophilic substitution or other suitable methods. These synthetic strategies highlight the compound's adaptability for further chemical manipulation.

In conclusion, 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)acetonitrile represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable asset in the development of novel therapeutic agents. As research continues to uncover new applications for pyrazole derivatives, compounds like this one are likely to play an increasingly important role in addressing complex medical challenges.